5-ethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C18H22N2O4S2/c1-5-13-7-9-16(25-13)26(22,23)19-12-6-8-15-14(10-12)20(4)17(21)18(2,3)11-24-15/h6-10,19H,5,11H2,1-4H3
• InChI Key: LHEPDZRWLWZBGC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3C)(C)C
• Molecular Formula: C18H22N2O4S2
• Molecular Weight: 394.5 g/mol
• CAS No.: 922023-17-4

Description

5-ethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C18H22N2O4S2 and its molecular weight is 394.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Screening

• Synthesis and Biological Activities of Ethylated Sulfonamides : A study focused on the synthesis of a new series of ethylated sulfonamides incorporating a 1,4-benzodioxane moiety. These compounds were evaluated for their inhibitory activities against various enzymes and bacterial strains, demonstrating potential as enzyme inhibitors and antibacterial agents (Irshad et al., 2016).

• Antimicrobial Activities of Highly Functionalized Compounds : Another research explored the synthesis of biologically active derivatives grafted with β-lactam and thiazolidine on tetrahydrobenzothiophene scaffolds. These compounds exhibited significant activities against bacterial and fungal strains, indicating their potential as antimicrobial agents (Babu et al., 2013).

• Antioxidant and Antimicrobial Properties of Lignan Conjugates : Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds were synthesized and evaluated for their antimicrobial and antioxidant activities. Certain derivatives showed excellent antibacterial, antifungal, and antioxidant properties, suggesting their use in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

• Antimicrobial Activity of Arylazopyrazole Pyrimidone : This study synthesized arylazopyrazole pyrimidone clubbed heterocyclic compounds and evaluated them for antimicrobial activity. Some compounds showed effective activity against various bacteria and fungi, highlighting their potential as antimicrobial agents (Sarvaiya et al., 2019).

• Novel Sulfonamide Hybrids with Antimicrobial Activity : A study focused on synthesizing new sulfonamide hybrids bearing carbamate/acyl-thiourea scaffolds. These hybrids exhibited potent antimicrobial activities, indicating their potential as effective antimicrobial agents (Hussein, 2018).